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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the azeotropic properties of

propanol-water mixtures, focusing on 1-propanol and 2-propanol. Understanding the vapor-

liquid equilibrium (VLE) and azeotropic behavior of these mixtures is critical for various

applications, including solvent purification, chemical synthesis, and formulation development in

the pharmaceutical industry.

Core Concepts of Azeotropy
An azeotrope is a mixture of two or more liquids whose vapor and liquid phases have the same

composition at a given pressure.[1][2] This means that the mixture boils at a constant

temperature, and the components cannot be separated by simple distillation.[1][3] Propanol-
water mixtures form positive (minimum-boiling) azeotropes, where the boiling point of the

azeotrope is lower than the boiling points of either of its pure components.[1]

The formation of an azeotrope is a consequence of non-ideal behavior in the liquid mixture,

where intermolecular interactions between the different components (propanol and water) lead

to deviations from Raoult's law.

Azeotropic Data for Propanol-Water Mixtures
The composition of the azeotrope and its boiling point are dependent on the system pressure.

The following tables summarize the azeotropic data for 1-propanol-water and 2-propanol-
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water mixtures at various pressures.

1-Propanol-Water Azeotrope
1-propanol (n-propanol) and water form a homogeneous azeotrope.[4]

Pressure
(kPa)

Temperatur
e (°C)

1-Propanol
Mass %

1-Propanol
Mole
Fraction

Water Mass
%

Water Mole
Fraction

101.3 (1 atm) 87.7 71.7 0.43 28.3 0.57

Data compiled from various sources. The boiling point of pure 1-propanol is 97.2 °C and for

water is 100 °C at 1 atm.[1]

2-Propanol-Water Azeotrope
2-propanol (isopropanol) and water also form a minimum boiling azeotrope.[5][6]

Pressure
(kPa)

Temperatur
e (°C)

2-Propanol
Mass %

2-Propanol
Mole
Fraction

Water Mass
%

Water Mole
Fraction

101.3 (1 atm) 80.3 87.7 0.68 12.3 0.32

80 74.2 88.0 0.69 12.0 0.31

60 66.8 88.4 0.70 11.6 0.30

Data for 80 kPa and 60 kPa are derived from experimental VLE data. The boiling point of pure

2-propanol is 82.5 °C at 1 atm.

Experimental Determination of Azeotropic
Properties
The determination of azeotropic data relies on the measurement of vapor-liquid equilibrium

(VLE).[7] A common experimental method involves the use of a recirculation still.
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Experimental Protocol: VLE Measurement using a
Recirculation Still
This protocol outlines the general steps for determining the VLE data of a binary mixture like

propanol and water.

Preparation of Mixtures: Prepare a series of binary mixtures of known compositions by mass.

Apparatus Setup:

A dynamic recirculation still (e.g., Othmer-type) is used, which allows for the continuous

recirculation of both the vapor and liquid phases to reach equilibrium.[8]

The still is connected to a pressure control system to maintain isobaric conditions.

Calibrated temperature sensors are placed to measure the boiling temperature of the

liquid and the temperature of the vapor phase.

Sampling ports for both the liquid and condensed vapor phases are included.

Equilibration:

Charge the still with a mixture of a known composition.

Heat the mixture to its boiling point.

Allow the system to equilibrate for a sufficient period, ensuring that the temperature and

pressure are stable and that the composition of the recirculating liquid and vapor are

constant.

Sampling and Analysis:

Once equilibrium is established, simultaneously collect samples from the liquid and

condensed vapor phases.

Analyze the composition of the samples using a suitable analytical technique, such as gas

chromatography (GC) or densitometry.
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Data Collection:

Record the equilibrium temperature, pressure, and the compositions of the liquid (x) and

vapor (y) phases.

Repeat the experiment for different initial mixture compositions to obtain a complete set of

VLE data at a constant pressure.

Azeotrope Identification:

Plot the vapor phase mole fraction (y) against the liquid phase mole fraction (x).

The azeotropic point is identified where the y = x line intersects the equilibrium curve. At

this point, the liquid and vapor have the same composition.

Thermodynamic Modeling
Experimental VLE data are often correlated using activity coefficient models such as the Non-

Random Two-Liquid (NRTL) or Universal Quasi-Chemical (UNIQUAC) models.[6][9][10] These

models use binary interaction parameters fitted to the experimental data to predict the VLE

behavior over a range of compositions and pressures.

Visualizing Azeotropic Behavior and Experimental
Workflow
The following diagrams illustrate the key concepts and processes involved in the study of

propanol-water azeotropes.
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Vapor-Liquid Equilibrium (VLE) Phase Diagram for a Minimum-Boiling Azeotrope

Vapor-Liquid Equilibrium (VLE) Phase Diagram for a Minimum-Boiling Azeotrope
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Caption: VLE diagram for a propanol-water mixture.
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Experimental Workflow for Azeotrope Determination

Prepare Propanol-Water
Mixtures of Known Compositions

Set up Recirculation Still
with Pressure and Temperature Control

Heat Mixture to Boiling
and Allow System to Equilibrate

Simultaneously Collect
Liquid and Vapor Samples

Analyze Sample Compositions
(e.g., using Gas Chromatography)

Record T, P, x, y Data

Repeat for Different
Initial Compositions

More compositions

Plot VLE Data (y vs. x)

All compositions tested

Identify Azeotropic Point
(where y = x)

Azeotropic Data Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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